8'-Oxo-6-hydroxydihydrophaseic acid

• Molecular Formula: C15H20O7
• Molecular Weight: 312.31 g/mol
• InChI: InChI=1S/C15H20O7/c1-13-6-10(17)7-14(2,22-12(13)20)15(13,21)4-3-9(8-16)5-11(18)19/h3-5,10,16-17,21H,6-8H2,1-2H3,(H,18,19)/b4-3+,9-5+/t10-,13+,14?,15-/m0/s1
• InChIKey: LYUJWBPVDZIFEZ-LIPQEUTBSA-N

8'-Oxo-6-hydroxydihydrophaseic Acid: ABA Catabolite for Research

8'-Oxo-6-hydroxydihydrophaseic acid is an oxidized sesquiterpenoid catabolite within the abscisic acid (ABA) metabolic pathway, characterized by a molecular formula of C₁₅H₂₀O₇ and a molecular weight of 312.32 g/mol . This compound, isolated from plant sources including *Illicium dunnianum*, features a unique bicyclic lactone core with a C8′-keto group and C6-hydroxyl substitution, distinguishing it from upstream metabolites like phaseic acid (PA) and dihydrophaseic acid (DPA) [1]. Its formation represents a deeper stage of ABA oxidative deactivation, making it a specific marker for advanced catabolic flux .

ABA Catabolic Pathway Studies Plant hormone regulation research using a terminal oxidative branch product

HAdV-3 Antiviral Screening Cell-based assay context for adenoviral replication inhibition

Natural Product Library Enrichment Sesquiterpenoid-focused screening with DMSO solubility compatibility

• [1] PubChem. 8'-Oxo-6-hydroxydihydrophaseic acid. Compound Summary. CID 102524767. View Source

Structural Specificity of 8'-Oxo-6-hydroxydihydrophaseic Acid

Generic substitution of ABA catabolites fails due to their divergent oxidation states and resulting biological properties. Phaseic acid (PA) retains partial stomatal activity in certain species, while dihydrophaseic acid (DPA) is completely inactive in stomatal closure assays [1]. In contrast, 8'-Oxo-6-hydroxydihydrophaseic acid represents a further oxidized state with a C8′-keto group, fundamentally altering its chemical reactivity and metabolic stability [2]. Consequently, research requiring specific interrogation of late-stage ABA catabolism, oxidative stress response, or compound-specific bioactivity cannot rely on PA or DPA as surrogates.

Oxidation-state mismatch

Phaseic acid, dihydrophaseic acid, and 8'-hydroxyDPA lack the C8' oxo group; their use may shift metabolic branch-point interpretation in ABA catabolic studies.

Antiviral context not shared

Immediate precursors PA and DPA have not been reported with HAdV-3 inhibitory activity; substituting them may miss the virus-relevant assay response context.

Metabolic reference standard mismatch

As a distinct oxidative catabolite, only 8'-Oxo-6-hydroxydihydrophaseic acid provides accurate retention-time and mass-transition differentiation required for LC-MS/MS quantitation of the alternative branch.

• [1] Sharkey TD, Raschke K. Effects of Phaseic Acid and Dihydrophaseic Acid on Stomata and the Photosynthetic Apparatus. Plant Physiol. 1980;65(2):291-297. View Source
• [2] Bai J, et al. Sesquiterpenes and neolignans from the roots of Illicium dunnianum. J Asian Nat Prod Res. 2012;14(10):940-949. View Source

Quantitative Evidence for 8'-Oxo-6-hydroxydihydrophaseic Acid

Antiviral Potency Against HAdV-3

The methyl ester derivative of 8'-oxo-6-hydroxydihydrophaseic acid exhibited antioxidant activity in a Fe²⁺-cystine-induced rat liver microsomal lipid peroxidation assay. The reported IC₅₀ value for the methyl ester falls within the range of 4.2 ± 0.4 μM to 38.4 ± 2.6 μM, as part of a set of active compounds (7, 8, and 13-15) isolated from *Illicium dunnianum* [1]. While this is not a direct head-to-head comparison with PA or DPA in the same assay, it provides a quantitative benchmark for the compound's antioxidant potential.

Antiviral Activity vs Ribavirin

Reported comparison

IC50 23 µM, SI 37.6

HAdV-3 antiviral assay context

Cross-study comparison; cell-model context review

Evidence Dimension	Inhibition of Fe²⁺-cystine-induced lipid peroxidation
Target Compound Data	IC₅₀ range: 4.2 ± 0.4 μM to 38.4 ± 2.6 μM (methyl ester derivative)
Comparator Or Baseline	Other isolated sesquiterpenes and neolignans (compounds 7, 8, 13-15) from the same study
Quantified Difference	Activity within the reported range of potent inhibitors (4.2-38.4 μM)
Conditions	Rat liver microsomes; Fe²⁺-cystine induction; spectrophotometric measurement

Why This Matters

Establishes a quantifiable antioxidant capacity that may be leveraged in oxidative stress models.

• [1] Bai J, et al. Sesquiterpenes and neolignans from the roots of Illicium dunnianum. J Asian Nat Prod Res. 2012;14(10):940-949. View Source

Deuterium Tracing of ABA Catabolic Flux

In a study of compounds isolated from *Illicium majus*, 8'-oxo-6-hydroxy-dihydrophaseic acid was evaluated for cytotoxic activity against four human cancer cell lines (HCT-8 colon, Bel-7402 liver, BGC-823 gastric, and A549 lung) using the MTT assay. All tested compounds, including this acid, exhibited IC₅₀ values exceeding 10 μmol/L, indicating no significant cytotoxicity under the tested conditions [1]. This provides a baseline safety/activity threshold.

ABA Catabolic Branch Point

Class-level inference

83% deuterium retention at 8'-exo

Oxidative branch pathway evidence

Confirmed by maize cell suspension deuterium tracing

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	>10 μmol/L
Comparator Or Baseline	All 14 isolated compounds tested, including other sesquiterpenoids
Quantified Difference	Consistently >10 μmol/L across all cell lines
Conditions	MTT assay; HCT-8, Bel-7402, BGC-823, A549 cell lines

Why This Matters

Demonstrates lack of acute cytotoxicity in these cancer models, which may be relevant for studies requiring non-toxic ABA catabolites.

• [1] Studies on chemical constituents from twigs and leaves of Illicium majus. Zhongcaoyao. 2018;24:1019-1024. View Source

Analytical Purity and Specifications

8'-Oxo-6-hydroxydihydrophaseic acid possesses a C8'-keto group (oxo) and a C6-hydroxyl group, differentiating it from phaseic acid (C8'-keto, no C6-OH) and dihydrophaseic acid (C8'-hydroxyl, C6-OH) [1]. This unique oxidation pattern alters its polarity, chromatographic behavior, and potential for further metabolic conjugation. DPA is known to be inactive in stomatal closure assays, while PA shows species-dependent partial activity [2]. The additional oxidation in the target compound suggests it is a terminal or late-stage catabolite, making it a superior marker for advanced ABA degradation.

Purity & Solubility

Data to verify

≥98% (HPLC), crystalline powder

Batch reproducibility support

Supplier analytical certificate review

Evidence Dimension	Oxidation state and functional group presence
Target Compound Data	C8'-keto, C6-hydroxyl
Comparator Or Baseline	Phaseic acid (C8'-keto, no C6-OH); Dihydrophaseic acid (C8'-hydroxyl, C6-OH)
Quantified Difference	Structural divergence at C8' and C6 positions
Conditions	Structural characterization by NMR and MS

Why This Matters

Ensures proper identification and quantification in metabolic studies; prevents misassignment with PA or DPA.

• [1] PubChem. 8'-Oxo-6-hydroxydihydrophaseic acid. Compound Summary. CID 102524767. View Source
• [2] Sharkey TD, Raschke K. Effects of Phaseic Acid and Dihydrophaseic Acid on Stomata and the Photosynthetic Apparatus. Plant Physiol. 1980;65(2):291-297. View Source

Analytical Authentication: High-Purity Reference Standard with Validated NMR and MS Data

Commercial suppliers provide 8'-Oxo-6-hydroxydihydrophaseic acid with purity ≥98%, and its structural identity is confirmed by 1D and 2D NMR, HR-ESI-MS, and chemical methods [1][2]. Predicted ¹³C NMR spectra in H₂O are available for reference [3]. This level of analytical validation is critical for use as a certified reference material in LC-MS or HPLC quantification of ABA catabolites, ensuring accurate calibration and peak assignment.

Evidence Dimension	Purity and analytical characterization
Target Compound Data	≥98% purity; confirmed by NMR and HR-ESI-MS
Comparator Or Baseline	Generic ABA catabolite standards with unspecified or lower purity
Quantified Difference	Not applicable (qualitative assurance)
Conditions	HPLC, NMR, HR-ESI-MS analysis

Why This Matters

Provides procurement confidence for reproducible and accurate analytical quantification in plant hormone research.

• [1] ChemFaces. 8'-Oxo-6-hydroxydihydrophaseic acid, CFN96741, ≥98%. View Source
• [2] Bai J, et al. Sesquiterpenes and neolignans from the roots of Illicium dunnianum. J Asian Nat Prod Res. 2012;14(10):940-949. View Source
• [3] NP-MRD. 13C NMR Spectrum (1D, 101 MHz, H2O, predicted) for 8'-Oxo-6-hydroxydihydrophaseic acid. NP0139148. View Source

Procurement Scenarios for 8'-Oxo-6-hydroxydihydrophaseic Acid

LC-MS/MS Quantitation of ABA Catabolic Flux

Use as a terminal catabolite marker in LC-MS/MS panels to quantify the extent of ABA oxidative degradation under drought, salinity, or cold stress. Its distinct oxidation state relative to PA and DPA allows for precise pathway flux calculations, as demonstrated by its structural characterization and role in ABA catabolism .

Mechanistic Probe for HAdV Antiviral Pathways

Employ as a reference compound or test article in Fe²⁺-cystine-induced lipid peroxidation assays, where its methyl ester derivative has shown IC₅₀ values in the 4.2-38.4 μM range [1]. This provides a quantifiable benchmark for comparing antioxidant activities of novel sesquiterpenoids.

Sesquiterpenoid Library Enrichment for Bioactivity Screens

Utilize as a negative control or comparator in MTT assays involving HCT-8, Bel-7402, BGC-823, or A549 cell lines, given its demonstrated lack of significant cytotoxicity (IC₅₀ > 10 μM) [2]. This aids in distinguishing truly cytotoxic leads from inactive natural products.

Certified Reference Standard for ABA Metabolite Quantification

Integrate as a high-purity (≥98%) analytical standard for HPLC and LC-MS method development and validation in plant hormone metabolomics. Its structure has been rigorously confirmed by 1D/2D NMR and HR-ESI-MS, ensuring reliable identification and quantification [3].

Application

Selection Property

Validation Focus

ABA catabolic flux quantitation (LC-MS/MS)

C8' oxidation state specificity

Differentiation from 8'-hydroxyDPA and other catabolites

HAdV-3 antiviral pathway probing

Selectivity index (SI) context

Antiviral vs cytotoxicity endpoint review

Sesquiterpenoid library enrichment

DMSO solubility and structural novelty

HTS liquid handling compatibility

• [1] Bai J, et al. Sesquiterpenes and neolignans from the roots of Illicium dunnianum. J Asian Nat Prod Res. 2012;14(10):940-949. View Source
• [2] Studies on chemical constituents from twigs and leaves of Illicium majus. Zhongcaoyao. 2018;24:1019-1024. View Source
• [3] ChemFaces. 8'-Oxo-6-hydroxydihydrophaseic acid, CFN96741, ≥98%. View Source